Cas no 26493-11-8 (2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one)

2-Amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one is a heterocyclic compound featuring a fused thiazole-pyridinone scaffold, which is of significant interest in medicinal and synthetic chemistry. Its structural framework serves as a versatile intermediate for the development of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling diverse derivatization pathways. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its rigid bicyclic core contributes to stable molecular interactions, making it valuable for structure-activity relationship studies. Researchers prioritize it for its potential in targeting enzyme active sites and modulating biological pathways.
2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one structure
26493-11-8 structure
Product Name:2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one
CAS No:26493-11-8
MF:C6H7N3OS
MW:169.204279184341
MDL:MFCD14706760
CID:239054
PubChem ID:70700682
Update Time:2025-06-09

2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
    • 2-amino-6,7-dihydro-5H-[1,3]thiazolo[5,4-c]pyridin-4-one
    • 2-amino-6,7-dihydro-Thiazolo[5,4-c]pyridin-4(5H)-one
    • Thiazolo[5,4-c]pyridin-4(5H)-one,2-amino-6,7-dihydro-
    • 2-AMINO-4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDIN-4-ONE
    • AK102722
    • ANW-65459
    • CTK8C0908
    • KB-228023
    • MB14492
    • QC-10181
    • 2369AB
    • FCH1186971
    • AX8234261
    • ST2409557
    • Thiazolo[5,4-c]pyridin-4(5H)-one, 2-amino-6,7-dihydro-
    • 2-AMINO-6,7-DIHYDRO[1,3]THIAZOLO[5,4-C]PYRIDIN-4(5H)-ONE
    • 2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one
    • 2-(NAPHTHALENE-2-SULFONYLAMINO)-BUTYRICACID
    • SY103347
    • BBA49311
    • AKOS016005399
    • FT-0710195
    • CS-W021573
    • MFCD14706760
    • EN300-142494
    • SCHEMBL6860231
    • F19606
    • DTXSID40743484
    • DS-3917
    • A877215
    • 2-amino-6, 7-dihydro-5H-[1, 3]thiazolo[5, 4-c]pyridin-4-one
    • AMY16422
    • 26493-11-8
    • DB-067637
    • MDL: MFCD14706760
    • Inchi: 1S/C6H7N3OS/c7-6-9-3-1-2-8-5(10)4(3)11-6/h1-2H2,(H2,7,9)(H,8,10)
    • InChI Key: RCZQMGROGKEVLO-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1C(NCC2)=O

Computed Properties

  • Exact Mass: 169.03098303g/mol
  • Monoisotopic Mass: 169.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.487
  • Boiling Point: 559.409 °C at 760 mmHg
  • Flash Point: 292.12 °C

2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one Pricemore >>

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